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Cat. No.: B15576346 Get Quote

Application Note

1-Naphthaleneacetic acid (NAA) is a synthetic auxin, a class of plant hormones that plays a

critical role in regulating plant growth and development. It is widely utilized in plant tissue

culture and agricultural applications to promote adventitious root formation, prevent premature

fruit drop, and stimulate cell division and elongation.[1][2][3] This document provides a detailed

protocol for the preparation of a 1 mg/mL NAA stock solution, a common concentration for use

in research and drug development involving plant systems.

NAA is a colorless solid that is soluble in organic solvents and features a carboxymethyl group

linked to the "1-position" of naphthalene.[4] For it to be effective, it is typically applied in

concentrations ranging from 20–100 μg/mL.[4]

Due to its poor solubility in water, NAA is typically dissolved in a small amount of a suitable

organic solvent, such as ethanol or 1N NaOH, before being diluted to the final concentration

with distilled water. The resulting stock solution can be stored for future use, providing a

convenient and readily available source of this plant growth regulator. Adherence to proper

safety protocols is crucial when handling NAA and its solutions, as it can cause skin and eye

irritation.[5][6]

Data Presentation
The following tables summarize the key quantitative data for the preparation of a 1-
Naphthaleneacetic acid stock solution.
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Table 1: Properties of 1-Naphthaleneacetic Acid

Property Value

Molecular Formula C₁₂H₁₀O₂

Molecular Weight 186.21 g/mol [7]

Appearance White to light yellow crystalline solid[2]

Melting Point 134.5-135.5 °C[7]

Table 2: Solubility of 1-Naphthaleneacetic Acid

Solvent Solubility

Water 0.42 g/L (at 20 °C)[7]

Ethanol Slightly soluble[7]

Acetone 50 mg/mL[8]

Chloroform Very soluble[7]

Ethyl ether Very soluble[7]

DMSO 37 mg/mL[9]

1N NaOH Soluble

Table 3: Recommended Storage Conditions for NAA Stock Solution

Storage Condition Duration

2-8°C, protected from light Several weeks to 3 years[10][11]

-20°C 1 year[12]

-80°C 2 years[12]
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This protocol details the steps for preparing a 1 mg/mL stock solution of 1-Naphthaleneacetic
acid.

Materials:

1-Naphthaleneacetic acid (NAA) powder

Ethanol (95%) or 1N Sodium Hydroxide (NaOH)

Distilled or deionized water

100 mL volumetric flask

Magnetic stirrer and stir bar

Weighing paper or boat

Spatula

Analytical balance

0.22 µm syringe filter (for sterilization)

Sterile storage bottle

Procedure:

Weighing NAA: Accurately weigh 100 mg of NAA powder using an analytical balance.

Dissolving NAA:

Method A (Using Ethanol): Transfer the weighed NAA to a 100 mL volumetric flask. Add a

small volume (e.g., 2-5 mL) of 95% ethanol to dissolve the powder completely.[13] Gentle

warming or stirring may be required.

Method B (Using NaOH): Transfer the weighed NAA to a 100 mL volumetric flask. Add a

small volume of 1N NaOH to dissolve the powder.
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Dilution: Once the NAA is fully dissolved, slowly add distilled or deionized water to the

volumetric flask while stirring continuously to prevent precipitation.[10] Bring the final volume

to 100 mL.

Sterilization (Optional): For applications requiring a sterile solution, such as plant tissue

culture, sterilize the NAA stock solution by passing it through a 0.22 µm syringe filter into a

sterile storage bottle.[10]

Storage: Store the stock solution in a refrigerator at 2-8°C and protected from light.[10][11]

For longer-term storage, the solution can be stored at -20°C or -80°C.[12]

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[14]

Handle NAA powder in a well-ventilated area or a fume hood to avoid inhalation.[14]

Avoid contact with skin and eyes. In case of contact, flush the affected area with plenty of

water.[14]

Wash hands thoroughly after handling.[15]
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Workflow for Preparing 1-Naphthaleneacetic Acid (NAA) Stock Solution

Preparation

Processing

Storage

1. Weigh 100 mg NAA Powder

2. Dissolve in Solvent
(Ethanol or 1N NaOH)

3. Dilute to 100 mL
with Distilled Water

4. Sterilize (Optional)
(0.22 µm filter)

5. Store at 2-8°C
(Protected from Light)

Click to download full resolution via product page

Caption: Workflow for NAA Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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